Cas no 1805429-79-1 (6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid)

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid is a versatile heterocyclic compound featuring multiple functional groups, including chloromethyl, difluoromethyl, iodo, and acetic acid moieties. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing pyridine-based scaffolds. The presence of reactive sites, such as the chloromethyl and iodo substituents, allows for further derivatization via nucleophilic substitution or cross-coupling reactions. The difluoromethyl group enhances metabolic stability and bioavailability, while the acetic acid functionality provides a handle for conjugation or salt formation. This compound is well-suited for applications in medicinal chemistry, where precise modifications are required for drug discovery and development.

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid structure

1805429-79-1 structure

Product Name:6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid

CAS No:1805429-79-1

MF:C₉H₇ClF₂INO₂

MW:361.511660814285

CID:4894198

Update Time:2025-06-14

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid
- Inchi： 1S/C9H7ClF2INO2/c10-3-5-1-4(2-6(15)16)7(8(11)12)9(13)14-5/h1,8H,2-3H2,(H,15,16)
- InChI Key： MDWHXBWTVAUUAM-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(=CC(CCl)=N1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2
Topological Polar Surface Area: 50.2

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029021800-250mg	6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid	1805429-79-1	95%	250mg	$1,058.40	2022-04-01
Alichem	A029021800-500mg	6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid	1805429-79-1	95%	500mg	$1,786.10	2022-04-01
Alichem	A029021800-1g	6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid	1805429-79-1	95%	1g	$3,068.70	2022-04-01

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid Related Literature

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Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid

Comprehensive Overview of 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1805429-79-1)

6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1805429-79-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and iodo substituents, which make it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure, characterized by the presence of a pyridine core, offers versatility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated and halogenated compounds like 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in medicinal chemistry, where it serves as a building block for novel therapeutics targeting inflammatory diseases, oncology, and central nervous system disorders. The difluoromethyl group, in particular, is prized for its ability to mimic hydrogen bonds while improving lipophilicity, a key factor in drug design.

From an agrochemical perspective, this compound’s iodopyridine scaffold is instrumental in developing next-generation pesticides and herbicides. Its structural motifs align with the growing trend of sustainable agriculture, where precision chemistry minimizes environmental impact. The integration of halogenated pyridines into crop protection agents has been a focal point for industry leaders, addressing challenges like resistance management and eco-toxicity.

The synthesis of 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid involves multi-step protocols, often leveraging cross-coupling reactions and halogen exchange techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to ensure purity and structural integrity. These rigorous standards cater to the pharmaceutical industry’s need for high-quality intermediates, a topic frequently searched by professionals in API manufacturing and process chemistry.

As the scientific community prioritizes green chemistry, innovations in the production of halogenated heterocycles like this compound are gaining traction. Researchers are investigating solvent-free reactions and catalytic systems to reduce waste, aligning with global ESG (Environmental, Social, and Governance) goals. This focus on sustainability resonates with trends in academic research and industrial R&D, where efficiency and eco-friendliness are paramount.

In summary, 6-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-4-acetic acid (CAS No. 1805429-79-1) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug discovery, agrochemical development, and material science, making it a compound of enduring relevance. For laboratories and manufacturers seeking custom synthesis solutions or high-purity reagents, this pyridine derivative offers a compelling case study in molecular design and functional diversity.